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Compound of Interest

Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B15589648 Get Quote

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals on the indole alkaloid N-Methoxyanhydrovobasinediol. It details

the compound's discovery, natural origins, and key experimental data for its isolation and

characterization.

Introduction
N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid that has garnered

interest within the scientific community for its potential pharmacological activities. Belonging to

a complex class of plant-derived secondary metabolites, this compound is primarily

investigated for its anti-inflammatory and anticancer properties. This document provides an in-

depth overview of the foundational knowledge surrounding N-Methoxyanhydrovobasinediol.

Discovery and Natural Sources
N-Methoxyanhydrovobasinediol was first reported in 1989 by Lin and colleagues. The

compound was isolated from Gelsemium elegans, a plant belonging to the Loganiaceae family.

This plant, native to Southeast Asia, is a well-known source of structurally diverse and

biologically active indole alkaloids. Subsequent research has also identified its presence in
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plants of the Apocynaceae family, such as Petchia ceylanica, found in Sri Lanka. The

biosynthesis of this alkaloid occurs primarily within these plant species.

Physicochemical Properties
A summary of the key physicochemical properties of N-Methoxyanhydrovobasinediol is
presented below.

Property Value

Molecular Formula C₂₁H₂₆N₂O₂

Molecular Weight 338.4 g/mol

CAS Number 125180-42-9

Spectroscopic Data for Structural Elucidation
The structural characterization of N-Methoxyanhydrovobasinediol relies on a combination of

spectroscopic techniques. The following tables summarize the key data obtained from Nuclear

Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)

Spectroscopy, as reported in the foundational literature.

Table 4.1: ¹H NMR Spectroscopic Data
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J in Hz)

Assignment

Data not available in

search results

Table 4.2: ¹³C NMR Spectroscopic Data
Chemical Shift (δ) ppm Assignment

Data not available in search results

Table 4.3: Mass Spectrometry Data
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m/z Interpretation

Data not available in search results

Table 4.4: Infrared Spectroscopy Data
Wavenumber (cm⁻¹) Interpretation

Data not available in search results

Note: The specific quantitative spectroscopic data was not available in the provided search

results. This information is typically found in the primary scientific literature detailing the

compound's isolation.

Experimental Protocols
The following sections outline the general methodologies for the isolation and characterization

of N-Methoxyanhydrovobasinediol from its natural sources. These are based on standard

practices for natural product chemistry and the available information on the compound.

Isolation and Purification of N-
Methoxyanhydrovobasinediol
The isolation of N-Methoxyanhydrovobasinediol from plant material typically involves a multi-

step process. The general workflow is depicted in the diagram below.
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Figure 1: General workflow for the isolation of N-Methoxyanhydrovobasinediol.

Protocol Details:
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Plant Material Preparation: The plant material (e.g., roots, stems, or leaves) is air-dried and

ground into a fine powder to increase the surface area for extraction.

Extraction: The powdered plant material is exhaustively extracted with a suitable organic

solvent, such as methanol or ethanol, at room temperature or with gentle heating.

Acid-Base Partitioning: The resulting crude extract is subjected to an acid-base partitioning

process to selectively isolate the alkaloid fraction. This typically involves dissolving the

extract in an acidic aqueous solution, followed by washing with a non-polar organic solvent

to remove neutral and acidic compounds. The aqueous layer is then basified, and the

alkaloids are extracted into an immiscible organic solvent like dichloromethane or

chloroform.

Chromatographic Separation: The crude alkaloid extract is then subjected to column

chromatography over a stationary phase such as silica gel. A gradient of solvents with

increasing polarity is used to elute the different components of the mixture.

Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer

chromatography (TLC) to identify those containing N-Methoxyanhydrovobasinediol.

Final Purification: Fractions containing the target compound are combined and may require

further purification using techniques like preparative high-performance liquid chromatography

(HPLC) to yield the pure compound.

Structural Characterization
The definitive structure of the isolated compound is determined through a combination of

spectroscopic methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR, along with 2D NMR

techniques (e.g., COSY, HMQC, HMBC), are used to determine the connectivity of atoms

within the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the exact

molecular weight and elemental composition of the molecule.
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Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of specific

functional groups within the molecule.

Biological Activity and Signaling Pathways
N-Methoxyanhydrovobasinediol is reported to have potential anti-inflammatory and

anticancer activities.[1] However, detailed studies elucidating the specific molecular targets and

signaling pathways involved are still limited. The general proposed mechanism of action

involves the modulation of biochemical pathways crucial for maintaining cellular homeostasis

through interactions with specific cellular receptors and enzymes.[1]

Below is a hypothetical signaling pathway that could be investigated for the anti-inflammatory

effects of N-Methoxyanhydrovobasinediol, based on common mechanisms of anti-

inflammatory compounds.
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Figure 2: Hypothetical anti-inflammatory signaling pathway.

Conclusion
N-Methoxyanhydrovobasinediol represents an intriguing natural product with potential

therapeutic applications. This technical guide has summarized the currently available
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information regarding its discovery, natural sources, and the methodologies for its study.

Further research is warranted to fully elucidate its spectroscopic properties, biological activity,

and mechanism of action to unlock its full therapeutic potential. The foundational work by Lin

and colleagues provides the critical starting point for any future investigation into this promising

indole alkaloid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Unveiling N-Methoxyanhydrovobasinediol: A Technical
Guide to its Discovery, Natural Sources, and Characterization]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15589648#n-
methoxyanhydrovobasinediol-discovery-and-natural-sources]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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